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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl nitromalonate is a valuable reagent in organic synthesis, serving as a versatile

building block for a variety of complex molecules. Its unique trifunctional nature, possessing

two ester groups and a nitro group attached to a central carbon, allows for a wide range of

chemical transformations. This guide provides a comprehensive overview of dimethyl
nitromalonate, including its chemical identity, physicochemical properties, detailed synthesis

protocols, and its application in the synthesis of bioactive compounds, with a particular focus

on the amino acid tryptophan.

Chemical Identity and Molecular Structure
CAS Number: 5437-67-2[1]

IUPAC Name: dimethyl 2-nitropropanedioate[1]
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Molecular Formula: C₅H₇NO₆

Molecular Weight: 177.11 g/mol

Molecular Structure:

The structure of dimethyl nitromalonate features a central carbon atom bonded to a nitro

group (-NO₂) and two methoxycarbonyl groups (-COOCH₃).

Physicochemical Properties
A summary of the key physicochemical properties of dimethyl nitromalonate is presented in

the table below.

Property Value Reference

Physical State Liquid

Boiling Point 100 °C @ 1 mmHg

Density 1.312 g/mL at 25 °C

Refractive Index (n20/D) 1.432

Synthesis of Dimethyl Nitromalonate
The synthesis of dimethyl nitromalonate is typically achieved through the nitration of dimethyl

malonate. Two prominent methods are detailed below.

Arndt-Rose Synthesis
A classic method for the preparation of dimethyl nitromalonate is the Arndt-Rose procedure.

Experimental Protocol:

Cooling: Dimethyl malonate is cooled to 0°C in an appropriate reaction vessel.

Nitration: Fuming nitric acid is added slowly to the cooled dimethyl malonate while

maintaining the temperature at 0°C.
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Warming: The cooling bath is removed, and the reaction mixture is allowed to warm to 30°C

over a period of 30 minutes.

Cooling: The mixture is then cooled back to 0°C for an additional 2.5 hours.

Quenching: The reaction is quenched by pouring the mixture into water.

Isolation: The dimethyl nitromalonate is then isolated from the aqueous mixture. This

method typically yields around 60% of the desired product.

Improved Synthesis Method (Patented)
An improved method offers a significantly higher yield of approximately 90%.

Experimental Protocol:

Temperature Control: Fuming nitric acid is added portionwise to dimethyl malonate at a

temperature maintained between 15°C and 50°C.

Reaction Time: The reaction is allowed to proceed for a total time of approximately 50

minutes to 4 hours, with the reaction time being inversely proportional to the temperature.

Work-up: The reaction mixture is poured onto crushed ice.

Extraction: The product is extracted with a suitable organic solvent (e.g., toluene).

Washing: The organic extracts are combined and washed sequentially with water, a 5%

aqueous urea solution (to remove oxides of nitrogen), and a 10% sodium carbonate solution

(to extract the nitro ester).

Acidification and Isolation: The sodium carbonate extracts are combined, acidified, and the

precipitated dimethyl nitromalonate is collected.

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of dimethyl nitromalonate.
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Spectroscopy Data

¹H NMR
Predicted shifts would show a singlet for the six

equivalent protons of the two methyl groups.

¹³C NMR

Predicted shifts would indicate signals for the

methyl carbons, the ester carbonyl carbons, and

the central carbon attached to the nitro group.

IR Spectroscopy

Expected characteristic peaks would include

strong C=O stretching vibrations for the ester

groups and asymmetric and symmetric

stretching vibrations for the nitro group.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns.

Applications in Drug Development: Synthesis of
Tryptophan
Dimethyl nitromalonate is a key precursor in the synthesis of the essential amino acid

tryptophan. The synthesis involves the reaction of dimethyl nitromalonate with gramine, an

indole alkaloid.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of tryptophan from gramine and

dimethyl nitromalonate.
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Caption: Synthesis of Tryptophan from Gramine and Dimethyl Nitromalonate.

Experimental Protocol: Synthesis of Tryptophan
Intermediates

Condensation: Gramine is reacted with the sodium salt of dimethyl nitromalonate (formed

by treating dimethyl nitromalonate with a base like sodium ethoxide) in a suitable solvent.

This reaction proceeds via a nucleophilic substitution, where the dimethylaminomethyl group

of gramine is displaced by the nitromalonate anion to form dimethyl-alpha-(3-indolylmethyl)-

alpha-nitromalonate.

Decarbalkoxylation: The resulting intermediate is then heated to induce decarbalkoxylation,

removing one of the methoxycarbonyl groups to yield methyl-alpha-nitro-beta-(3-

indole)propionate.

Reduction of the Nitro Group: The nitro group of the propionate intermediate is reduced to an

amino group. This can be achieved through various methods, such as catalytic

hydrogenation (e.g., using H₂ gas with a palladium on carbon catalyst). This step forms

methyl tryptophanate.

Hydrolysis: The final step is the hydrolysis of the methyl ester to the carboxylic acid, yielding

tryptophan. This is typically carried out under acidic or basic conditions.

Conclusion
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Dimethyl nitromalonate is a highly functionalized and reactive molecule with significant

applications in organic synthesis. Its preparation, while requiring careful control of reaction

conditions, provides a valuable intermediate for the construction of complex molecular

architectures, most notably in the synthesis of the essential amino acid tryptophan. The

methodologies and data presented in this guide are intended to support researchers and drug

development professionals in the effective utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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